Cas no 82730-71-0 (1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-)

1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- structure
82730-71-0 structure
Product name:1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
CAS No:82730-71-0
MF:C16H25NO2
MW:263.375
CID:4204149
PubChem ID:10467946

1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
    • 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (6S)-
    • (6S)-6-(DIPROPYLAMINO)-5,6,7,8-TETRAHYDRONAPHTHALENE-1,2-DIOL
    • DTXSID70440439
    • SCHEMBL7788774
    • BDBM50123627
    • s(-)N,N-dipropyl-2-amino-5,6-dihydroxytetralin
    • CHEMBL155596
    • (S)-6-Dipropylamino-5,6,7,8-tetrahydro-naphthalene-1,2-diol
    • 82730-71-0
    • Inchi: InChI=1S/C16H25NO2/c1-3-9-17(10-4-2)13-6-7-14-12(11-13)5-8-15(18)16(14)19/h5,8,13,18-19H,3-4,6-7,9-11H2,1-2H3/t13-/m0/s1
    • InChI Key: JQHSYAQISCFWOK-ZDUSSCGKSA-N

Computed Properties

  • Exact Mass: 263.188529040Da
  • Monoisotopic Mass: 263.188529040Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7Ų
  • XLogP3: 3.8

1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- Related Literature

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